Cas no 61639-46-1 (1-Naphthalenecarboxylic acid, 6-(hydroxymethyl)-)

• Product Name: 1-Naphthalenecarboxylic acid, 6-(hydroxymethyl)-
• CAS No: 61639-46-1
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 471773
• PubChem ID: 22151080
• Update Time: 2025-10-30

1-Naphthalenecarboxylic acid, 6-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 6-(hydroxymethyl)-
• 6-(hydroxymethyl)naphthalene-1-carboxylic acid
• 6-hydroxymethyl-1-naphthoic acid
• SCHEMBL9761825
• 6-(Hydroxymethyl)-1-naphthoic acid
• 61639-46-1
• DTXSID10622979

• Inchi： 1S/C12H10O3/c13-7-8-4-5-10-9(6-8)2-1-3-11(10)12(14)15/h1-6,13H,7H2,(H,14,15)
• InChI Key： CXZXOGOCSWZCKO-UHFFFAOYSA-N
• SMILES： OCC1C=CC2C(C(=O)O)=CC=CC=2C=1

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Additional information on 1-Naphthalenecarboxylic acid, 6-(hydroxymethyl)-

Recent Advances in the Study of 1-Naphthalenecarboxylic acid, 6-(hydroxymethyl)- (CAS: 61639-46-1)

1-Naphthalenecarboxylic acid, 6-(hydroxymethyl)- (CAS: 61639-46-1) is a naphthalene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers aiming to explore novel pharmacophores and bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 1-Naphthalenecarboxylic acid, 6-(hydroxymethyl)-, optimizing its production for higher yields and purity. The study highlighted the importance of this compound as a precursor for more complex molecules, particularly in the development of anti-inflammatory and anticancer agents. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized compound.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters, explored the biological activity of 1-Naphthalenecarboxylic acid, 6-(hydroxymethyl)-, particularly its interaction with specific enzyme targets. The findings suggested that this compound exhibits moderate inhibitory effects on certain kinases, which are critical in cellular signaling pathways. This discovery opens new avenues for its use in targeted therapies, especially in diseases where kinase dysregulation plays a key role, such as cancer and autoimmune disorders.

Further research has delved into the pharmacokinetic properties of 1-Naphthalenecarboxylic acid, 6-(hydroxymethyl)-. A 2024 preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its potential as a drug candidate. The study reported favorable bioavailability and low toxicity, positioning it as a promising lead compound for further optimization and clinical testing.

The compound's versatility is also evident in its applications beyond therapeutics. Recent work has demonstrated its utility as a fluorescent probe in biochemical assays, leveraging its unique photophysical properties. This dual functionality—both as a potential therapeutic agent and a diagnostic tool—underscores its significance in interdisciplinary research.

In conclusion, 1-Naphthalenecarboxylic acid, 6-(hydroxymethyl)- (CAS: 61639-46-1) represents a multifaceted compound with broad implications in chemical biology and pharmaceutical sciences. Ongoing research continues to uncover its potential, from synthetic optimization to therapeutic applications, making it a focal point for future studies. The integration of computational modeling and high-throughput screening techniques is expected to further elucidate its mechanisms of action and expand its utility in drug discovery pipelines.